![molecular formula C22H32N2O4S B2379095 N-(4-(N-(((1R,3S,5r,7r)-2-methoxyadamantan-2-yl)methyl)sulfamoyl)-3-methylphenyl)propionamide CAS No. 1797727-40-2](/img/structure/B2379095.png)
N-(4-(N-(((1R,3S,5r,7r)-2-methoxyadamantan-2-yl)methyl)sulfamoyl)-3-methylphenyl)propionamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-(4-(N-(((1R,3S,5r,7r)-2-methoxyadamantan-2-yl)methyl)sulfamoyl)-3-methylphenyl)propionamide is a useful research compound. Its molecular formula is C22H32N2O4S and its molecular weight is 420.57. The purity is usually 95%.
BenchChem offers high-quality N-(4-(N-(((1R,3S,5r,7r)-2-methoxyadamantan-2-yl)methyl)sulfamoyl)-3-methylphenyl)propionamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(4-(N-(((1R,3S,5r,7r)-2-methoxyadamantan-2-yl)methyl)sulfamoyl)-3-methylphenyl)propionamide including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Carbonic Anhydrase and Acetylcholinesterase Inhibition
Research into sulfonamide and benzamide pharmacophores, such as those found in similar compounds, indicates a broad range of bioactivities, including significant inhibitory potential against human carbonic anhydrase I and II (hCA I and II) and acetylcholinesterase (AChE) enzymes. These enzymes are critical in various physiological processes, suggesting potential applications in designing inhibitors for conditions like glaucoma, epilepsy, and Alzheimer's disease. The study by Tuğrak et al. (2020) found that certain sulfonamides exhibited nanomolar level inhibitory effects, identifying them as lead compounds for further drug development (Tuğrak, Gül, Anıl, & Gülçin, 2020).
Zinc Ion-Selective Electrode Material
Another potential application is the use of sulfamoyl benzamide derivatives as electroactive materials for the preparation of ion-selective electrodes. Saleh and Gaber (2001) demonstrated the use of a sulfamoyl benzamide drug as a novel material for creating a PVC-based Zn2+-selective electrode. This suggests potential applications in analytical chemistry, particularly in the detection and quantification of zinc ions in various samples, highlighting its utility in environmental monitoring and bioanalytical studies (Saleh & Gaber, 2001).
Fluorescence Binding with Bovine Serum Albumin
Compounds with structural similarities to N-(4-(N-(((1R,3S,5r,7r)-2-methoxyadamantan-2-yl)methyl)sulfamoyl)-3-methylphenyl)propionamide have also been studied for their interactions with proteins, such as bovine serum albumin (BSA). For example, Meng et al. (2012) synthesized p-hydroxycinnamic acid amides and investigated their binding with BSA through fluorescence and UV-vis spectral studies. This research is relevant for understanding how similar compounds might interact with proteins, which is crucial for drug development and the study of drug-protein interactions (Meng, Zhu, Zhao, Yu, & Lin, 2012).
properties
IUPAC Name |
N-[4-[(2-methoxy-2-adamantyl)methylsulfamoyl]-3-methylphenyl]propanamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H32N2O4S/c1-4-21(25)24-19-5-6-20(14(2)7-19)29(26,27)23-13-22(28-3)17-9-15-8-16(11-17)12-18(22)10-15/h5-7,15-18,23H,4,8-13H2,1-3H3,(H,24,25) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GUBJURFQJKGASC-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC(=O)NC1=CC(=C(C=C1)S(=O)(=O)NCC2(C3CC4CC(C3)CC2C4)OC)C |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H32N2O4S |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
420.6 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-(4-(N-(((1R,3S,5r,7r)-2-methoxyadamantan-2-yl)methyl)sulfamoyl)-3-methylphenyl)propionamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.